2-chloro-5-nitro-N-[4-(propionylamino)phenyl]benzamide
Overview
Description
2-chloro-5-nitro-N-[4-(propionylamino)phenyl]benzamide, also known as CNPA, is a chemical compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential application in scientific research, particularly in the field of cancer research.
Mechanism of Action
The mechanism of action of 2-chloro-5-nitro-N-[4-(propionylamino)phenyl]benzamide is not fully understood. However, it is believed that this compound inhibits the activity of certain enzymes that are involved in cancer cell proliferation and survival. Specifically, this compound has been shown to inhibit the activity of histone deacetylase (HDAC), an enzyme that is involved in the regulation of gene expression. By inhibiting HDAC, this compound may alter the expression of genes that are involved in cancer cell proliferation and survival, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to inhibiting the activity of HDAC, this compound has been shown to induce the expression of certain genes that are involved in apoptosis. This compound has also been shown to inhibit the activity of certain enzymes that are involved in angiogenesis, the formation of new blood vessels that is essential for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-chloro-5-nitro-N-[4-(propionylamino)phenyl]benzamide for lab experiments is its specificity for cancer cells. This compound has been shown to selectively inhibit the growth of cancer cells, while having little or no effect on normal cells. This makes this compound a promising candidate for the development of cancer therapies. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are a number of future directions for the study of 2-chloro-5-nitro-N-[4-(propionylamino)phenyl]benzamide. One area of research is the development of more potent analogs of this compound that have improved solubility and pharmacokinetic properties. Another area of research is the identification of the specific genes and enzymes that are targeted by this compound, which could lead to the development of more targeted cancer therapies. Finally, the potential use of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy, should be explored.
Scientific Research Applications
2-chloro-5-nitro-N-[4-(propionylamino)phenyl]benzamide has been studied extensively for its potential application in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation and survival.
properties
IUPAC Name |
2-chloro-5-nitro-N-[4-(propanoylamino)phenyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O4/c1-2-15(21)18-10-3-5-11(6-4-10)19-16(22)13-9-12(20(23)24)7-8-14(13)17/h3-9H,2H2,1H3,(H,18,21)(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDAOXOIWVXIFLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.